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Compound of Interest

Compound Name: Benzyl methyl disulfide

CAS No.: 699-10-5

Cat. No.: B1265386

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (methyldisulfanyl)methylbenzene, a

molecule of interest in both chemical synthesis and the study of biologically active compounds.

This document moves beyond a simple recitation of facts to offer an in-depth analysis of its

chemical identity, properties, synthesis, and reactivity, grounded in established chemical

principles and supported by authoritative references. The structure of this guide is designed to

logically present the core scientific information necessary for its application in a research and

development setting.

Chemical Identity and Nomenclature
The precise and unambiguous naming of a chemical entity is fundamental to scientific

communication. The compound in question is systematically named according to the rules

established by the International Union of Pure and Applied Chemistry (IUPAC).
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The correct IUPAC name for this compound is (methyldisulfanyl)methylbenzene.[1] This name

is derived using the principles of substitutive nomenclature, where a less complex part of the

molecule is named as a substituent on a more complex parent structure.[2]

Parent Structure: The parent hydride is benzene substituted with a methyl group, which is

commonly known as toluene. However, for more complex derivatives, IUPAC often prefers

systematic naming based on the parent benzene ring.[2]

Substituent: The substituent attached to the methyl group of toluene (or the benzene ring via

a methylene bridge) is the -S-S-CH₃ group. This group is named by considering the -S-CH₃

moiety as a methylsulfanyl group, which is then attached to another sulfur atom, forming a

"methyldisulfanyl" group.

Therefore, the name (methyldisulfanyl)methylbenzene precisely describes a benzene ring

where one hydrogen has been replaced by a methyl group, which in turn is substituted with a

methyldisulfanyl group.

Common synonyms for this compound include Benzyl methyl disulfide, Methyl benzyl

disulfide, and Benzyldithiomethane.[1]

Chemical Structure
The chemical structure of (methyldisulfanyl)methylbenzene is as follows:

Molecular Formula: C₈H₁₀S₂[1]

SMILES: CSSCC1=CC=CC=C1[1]

InChI Key: NWYGPVZOBBHKLI-UHFFFAOYSA-N[1]

The following diagram illustrates the logical breakdown of the IUPAC name based on the

molecular structure.
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Caption: IUPAC substitutive naming convention for (methyldisulfanyl)methylbenzene.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is critical for its

handling, application in reactions, and potential formulation.
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Property Value Source(s)

Molecular Weight 170.3 g/mol [PubChem][1]

Appearance Colorless to pale yellow liquid [CymitQuimica][3]

Odor
Strong, sulfurous, reminiscent

of garlic or onion
[CymitQuimica][3]

Boiling Point 195-197 °C at 760 mmHg [PubChem][1]

Melting Point 61-62 °C at 760 mmHg [PubChem][1]

Solubility
Insoluble in water; soluble in

organic solvents
[CymitQuimica][3]

LogP (Octanol/Water) 2.4 [PubChem][1]

Synthesis and Reactivity
(Methyldisulfanyl)methylbenzene is an unsymmetrical disulfide. The synthesis of such

compounds requires strategies that avoid the preferential formation of symmetrical disulfides.

Synthetic Methodologies
The synthesis of unsymmetrical disulfides like benzyl methyl disulfide can be approached

through several modern synthetic methods. A common strategy involves the reaction of a thiol

with an activating agent to form a reactive intermediate, which then reacts with a second,

different thiol.

Exemplary Protocol: Synthesis via Thiol Activation

This protocol is based on general methods for unsymmetrical disulfide synthesis and provides

a plausible and robust route to (methyldisulfanyl)methylbenzene.

Step 1: Formation of a Reactive Intermediate.

Dissolve one equivalent of benzyl mercaptan (phenylmethanethiol) in an anhydrous

solvent such as dichloromethane under an inert atmosphere (e.g., nitrogen or argon).
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Cool the solution to -78 °C.

Slowly add one equivalent of a sulfenylating agent, such as N-(Phenylthio)phthalimide or a

similar reagent. This will generate a benzyl-containing electrophilic sulfur species.

Step 2: Reaction with the Second Thiol.

In a separate flask, prepare a solution of one equivalent of methanethiol or a suitable

thiolate salt (e.g., sodium thiomethoxide) in an appropriate solvent.

Slowly add the solution from Step 2 to the reaction mixture from Step 1, maintaining the

low temperature.

Allow the reaction to warm to room temperature and stir for several hours until completion,

which can be monitored by thin-layer chromatography (TLC).

Step 3: Work-up and Purification.

Quench the reaction with water and separate the organic layer.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

The crude product can then be purified by column chromatography on silica gel to yield

pure (methyldisulfanyl)methylbenzene.

The following diagram illustrates the workflow for this synthetic approach.
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Caption: General workflow for the synthesis of (methyldisulfanyl)methylbenzene.
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Key Reactivity: Thiol-Disulfide Exchange
The disulfide bond is the most reactive site in the molecule. It is susceptible to cleavage by

nucleophiles, most notably thiols or thiolates, in a reaction known as thiol-disulfide exchange.

[4][5] This reaction is fundamental in biochemistry, particularly in protein folding and redox

regulation, and is a key consideration in the application of disulfide-containing compounds in

drug development.

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[6] A

thiolate anion acts as the nucleophile, attacking one of the sulfur atoms of the disulfide bond.

This leads to a linear transition state where the three sulfur atoms are aligned.[6] The original

disulfide bond is cleaved, forming a new disulfide and releasing a different thiolate as a leaving

group.

Reactants

SN2 Transition State
Products

R'-S⁻ (Nucleophilic Thiolate)

[R'-S···S(Benzyl)···S-CH₃]⁻

Nucleophilic Attack

Benzyl-S-S-CH₃

Benzyl-S-S-R'Bond Formation

⁻S-CH₃ (Leaving Thiolate)

Bond Cleavage

Click to download full resolution via product page

Caption: SN2 mechanism of thiol-disulfide exchange at the disulfide bond.

This reactivity is crucial. For instance, a drug candidate containing a disulfide bond could be

designed to be stable in the bloodstream but then cleaved by intracellular reducing agents like

glutathione, releasing the active form of the drug at the target site.

Applications in Research and Development
While (methyldisulfanyl)methylbenzene is widely used as a flavoring agent in food products, its

structural motifs are of significant interest to researchers in medicinal chemistry and

agrochemical synthesis.[4][7]
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Intermediate in Chemical Synthesis
The benzylthio- and methylthio- moieties are present in various complex molecules. As such,

(methyldisulfanyl)methylbenzene can serve as a versatile building block.[7] The disulfide bond

can be selectively reduced to reveal a free thiol (benzyl mercaptan), which can then participate

in a wide range of subsequent reactions, such as Michael additions or further nucleophilic

substitutions.

Relevance in Medicinal Chemistry
While direct applications of (methyldisulfanyl)methylbenzene in pharmaceuticals are not widely

documented, the strategic use of related sulfur-containing linkers is an active area of research.

For example, in the development of novel inhibitors for enzymes like monoacylglycerol lipase

(MAGL), a therapeutic target for various neurological disorders, researchers have synthesized

molecules containing a diarylsulfide linker.[8] In these studies, a sulfur atom serves as a key

isosteric replacement for an oxygen atom, connecting different aromatic rings within the

inhibitor structure.[8] This demonstrates the value of the benzylthio- structural component in

designing molecules with specific biological activities. The disulfide in

(methyldisulfanyl)methylbenzene offers a latent thiol functionality that can be exploited in the

synthesis of such complex drug candidates.

Safety and Handling
For researchers and scientists, proper handling and awareness of potential hazards are

paramount.

GHS Hazard Classification: According to aggregated data, (methyldisulfanyl)methylbenzene

is classified as:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[9]

Skin Irritation (Category 2): H315 - Causes skin irritation.[9]

Eye Irritation (Category 2): H319 - Causes serious eye irritation.[9]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract irritation:

H335 - May cause respiratory irritation.[9]
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Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.[10]

Avoid breathing vapors or mists.[10]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles, and a lab coat.

Keep away from heat, sparks, and open flames.[10]

Wash hands thoroughly after handling.[10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
(Methyldisulfanyl)methylbenzene is a compound with a well-defined chemical identity and a

range of interesting properties and reactivities. While its primary commercial application is in

the flavor industry, its structure presents valuable opportunities for synthetic chemists. The

lability of the disulfide bond to nucleophilic cleavage, particularly through thiol-disulfide

exchange, is its most significant chemical characteristic. This reactivity, combined with the

presence of the versatile benzyl group, makes it and structurally related compounds valuable

tools and building blocks for researchers in medicinal chemistry and other areas of drug

development. A thorough understanding of its nomenclature, properties, and reactivity, as

outlined in this guide, is essential for its safe and effective use in a scientific setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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